Cas no 2137742-93-7 (Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)-)

• Product Name: Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)-
• CAS No: 2137742-93-7
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5264482
• Update Time: 2025-10-29

Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)-

• Inchi： 1S/C11H13F2N/c1-8-3-2-4-9(5-8)10(7-14)6-11(10,12)13/h2-5H,6-7,14H2,1H3
• InChI Key： FWYMHWIVAMGYCU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2)(CN)CC1(F)F

Additional information on Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)-

Research Briefing on Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)- (CAS: 2137742-93-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the growing interest in fluorinated cyclopropane derivatives, particularly Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)- (CAS: 2137742-93-7). This compound, characterized by its unique structural features, has emerged as a promising candidate for drug discovery and development. The presence of difluoromethyl and aromatic substituents on the cyclopropane ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for targeting various biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes and pharmacological properties of Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)-. The researchers employed a multi-step synthesis approach, starting from commercially available 3-methylbenzaldehyde, to achieve high yields and purity. The compound's stability under physiological conditions was confirmed through in vitro assays, demonstrating its potential as a lead compound for further optimization.

In another groundbreaking study, the compound's mechanism of action was explored in the context of enzyme inhibition. Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)- exhibited potent inhibitory activity against a specific class of enzymes involved in inflammatory pathways. The study utilized X-ray crystallography to elucidate the binding interactions, revealing that the difluoromethyl group plays a critical role in stabilizing the enzyme-inhibitor complex. These findings were further validated through molecular dynamics simulations, providing a robust foundation for structure-activity relationship (SAR) studies.

The therapeutic potential of this compound has also been investigated in preclinical models of neurodegenerative diseases. A recent report in ACS Chemical Neuroscience demonstrated that Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)- could cross the blood-brain barrier (BBB) and exhibit neuroprotective effects in a mouse model of Parkinson's disease. The study highlighted the compound's ability to modulate oxidative stress and reduce neuronal apoptosis, suggesting its utility in developing novel neurotherapeutics.

Despite these promising results, challenges remain in the clinical translation of Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)-. Issues such as scalability of synthesis, pharmacokinetic optimization, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into viable drug candidates.

In conclusion, Cyclopropanemethanamine, 2,2-difluoro-1-(3-methylphenyl)- (CAS: 2137742-93-7) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential in targeting diverse biological pathways, paving the way for innovative therapeutic interventions. Future studies should focus on optimizing its physicochemical properties and evaluating its efficacy in advanced disease models to fully realize its clinical potential.